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Compound of Interest

Compound Name: 4,4'-Dibenzoylquinone Dioxime

Cat. No.: B089547 Get Quote

Introduction and Scope
4,4'-Dibenzoylquinone Dioxime (CAS No. 120-52-5) is a specialized organic compound with

significant applications in analytical chemistry, organic synthesis, and materials science.[1] It

serves as a chelating agent for metal ion determination, a building block for complex

molecules, and a vulcanizing accelerator in polymer applications.[1][2] Given its chemical

properties and potential hazards, adherence to strict storage and handling protocols is

paramount to ensure laboratory safety, experimental integrity, and personnel well-being.

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals. It moves beyond a simple checklist to explain the rationale behind

each procedural step, fostering a culture of safety and scientific rigor.

Compound Identification and Physicochemical
Properties
A thorough understanding of the compound's properties is the foundation of its safe handling.
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Property Value Source(s)

CAS Number 120-52-5 [1][3]

Molecular Formula C₂₀H₁₄N₂O₄ [3][4]

Molecular Weight 346.34 g/mol [3][5]

Appearance
Light gray to brown or black

crystalline powder.
[1][6]

Melting Point ~195-197 °C [1]

Solubility

Practically insoluble in water.

Soluble in organic solvents

such as ethanol and acetone.

[1][3][7]

Thermal Stability

Stable under recommended

storage conditions.

Decomposes at high

temperatures. The related

compound, p-benzoquinone

dioxime, is a flammable solid

with a self-accelerating

decomposition temperature

(SADT) >75 °C.[7][8][9]

Hazard Identification and Safety Synopsis
While specific toxicity data for 4,4'-Dibenzoylquinone Dioxime is limited, the data for the

closely related precursor, p-benzoquinone dioxime, necessitates a cautious approach. The

primary hazards are associated with its physical form and potential reactivity.
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Hazard Category Description
Rationale and
Precautionary
Actions

Source(s)

Inhalation

May cause respiratory

irritation. The fine

powder form can be

easily aerosolized.

Rationale: Inhaled

particles can irritate

the mucous

membranes of the

respiratory tract.

Action: Handle only in

well-ventilated areas,

preferably within a

certified chemical

fume hood. Avoid

actions that generate

dust.

[10][11]

Skin/Eye Contact

May cause skin and

eye irritation. Potential

for allergic skin

reaction.

Rationale: Direct

contact can lead to

local irritation or

sensitization. Action:

Wear appropriate

gloves and chemical

safety goggles. Avoid

all direct contact.

[10][11]

Ingestion Harmful if swallowed.

Rationale: The related

compound p-

benzoquinone is

classified as toxic if

swallowed. Action: Do

not eat, drink, or

smoke in the

laboratory. Wash

hands thoroughly after

handling.

[11][12][13]

Flammability Flammable solid. Dust

may form explosive

Rationale: As a fine

organic powder, it can

[7][12]
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mixtures with air. ignite when exposed

to an ignition source.

Dispersed dust

increases the surface

area, elevating the

risk of a dust

explosion. Action:

Keep away from heat,

sparks, and open

flames. Ground all

equipment during

transfer to prevent

static discharge.

Environmental

Toxic to aquatic life

with long-lasting

effects.

Rationale: Release

into the environment

can cause significant

harm to aquatic

ecosystems. Action:

Prevent release into

drains and waterways.

Dispose of waste

according to

regulations.

[11][12]

Personal Protective Equipment (PPE) Protocol
The selection and use of appropriate PPE is non-negotiable. The following protocol is

mandatory for all personnel handling this compound.

Standard PPE for Handling Solid Compound
This applies when weighing, transferring, or otherwise manipulating the powdered form of 4,4'-
Dibenzoylquinone Dioxime.

Primary Engineering Control: A certified chemical fume hood is required to contain dust and

vapors.
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Hand Protection: Nitrile gloves (ensure compatibility and check for breakthrough times).

Always use two pairs (double-gloving).

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn over

the goggles when handling larger quantities (>10 g).[11]

Body Protection: A flame-retardant lab coat, fully fastened.

Respiratory Protection: If a fume hood is not available or if dust generation is unavoidable, a

NIOSH-approved respirator with particulate filters (e.g., N95 or P100) is required.[11]

Mandatory PPE for Solid Handling

Chemical Fume Hood Double Nitrile Gloves Chemical Goggles Lab Coat
Respirator (if needed)

If dust cannot
be controlled

Proceed

Start
Handling

Work Inside

Click to download full resolution via product page

Caption: Required PPE workflow for handling solid 4,4'-Dibenzoylquinone Dioxime.

Storage and Incompatibility Protocol
Proper storage is critical for maintaining the chemical's integrity and preventing hazardous

situations.

Storage Conditions
Temperature: Store in a cool, dry place.[10][11] Avoid direct sunlight and heat sources.

Atmosphere: Keep the container tightly closed to prevent moisture ingress and

contamination.[10][11]
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Location: Store in a designated, well-ventilated chemical storage cabinet. The storage area

should be locked or otherwise secured to restrict access to authorized personnel only.[14]

Chemical Incompatibilities
This compound must be stored separately from:

Strong Oxidizing Agents: (e.g., nitrates, perchlorates, nitric acid). Contact can result in

ignition or explosion.[11][15]

Strong Acids: (e.g., sulfuric acid, hydrochloric acid). Contact may cause decomposition and

release of hazardous fumes.[16]
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Select Storage Location

Is the area cool,
dry, and well-ventilated?

Are incompatible materials
(oxidizers, strong acids)

stored separately?

Yes

Unsuitable Location
Find an alternative

No

Is access restricted
to authorized personnel?

Yes

No

Suitable Storage Location
(Tightly Closed Container)

Yes No

Click to download full resolution via product page

Caption: Decision tree for selecting a suitable storage location.
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Standard Handling and Solution Preparation
Protocol
This protocol minimizes exposure and ensures accurate preparation of solutions.

Preparation: Before retrieving the compound from storage, ensure the chemical fume hood is

operational and the workspace is clear. Assemble all necessary glassware, utensils, and

PPE.

Equilibration: Allow the container to reach room temperature before opening. This prevents

condensation of atmospheric moisture onto the powder, which could degrade the compound.

Weighing: Conduct all weighing operations within the fume hood. Use a dedicated, clean

spatula. To minimize dust, gently scoop the powder instead of pouring it. Tare the weigh boat

or paper before adding the compound.

Transfer: After weighing, carefully transfer the powder to the destination vessel. Use an anti-

static weigh boat if available. Tap the weigh paper or boat gently to dislodge any remaining

powder.

Solubilization: Add the desired solvent (e.g., ethanol, acetone) to the vessel containing the

powder.[1] Do not add powder to the solvent, as this is more likely to create dust. Cap the

vessel and mix using a magnetic stirrer or gentle agitation until fully dissolved.

Cleanup: Immediately after use, decontaminate the spatula and weighing area. Dispose of

any contaminated weigh paper or gloves as hazardous waste.

Storage of Stock Solutions: Store stock solutions in tightly sealed, clearly labeled amber

glass bottles in a cool, dark location.

Emergency Response Protocols
Rapid and correct response during an emergency is crucial. All personnel must be familiar with

these procedures.

Spill Response
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Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.

Assess: From a safe distance, assess the size and nature of the spill. If the spill is large or

you are not trained to handle it, contact your institution's emergency response team.

Control Ignition Sources: Extinguish all nearby flames and turn off spark-producing

equipment.[16]

Contain (for small spills): For small powder spills (<5 g), gently cover the spill with a damp

paper towel or use a spill kit absorbent for powders to prevent dust from becoming airborne.

Alternatively, you can dampen the solid spill material with 60-70% ethanol.[16]

Collect: Carefully sweep the dampened material into a designated hazardous waste

container.[11][12] Avoid creating dust.

Decontaminate: Clean the spill area with soap and water, followed by a solvent rinse if

appropriate.

Dispose: Seal and label the waste container for proper disposal.
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Solid Spill Occurs

Alert others
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Is spill large or
uncontrollable?
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Yes

Remove Ignition Sources
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Clean spill area
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Caption: Flowchart for responding to a solid spill of 4,4'-Dibenzoylquinone Dioxime.
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First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[10][11]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[10][11]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[10][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[10][11][16]

Waste Disposal Protocol
All waste containing 4,4'-Dibenzoylquinone Dioxime, whether solid or in solution, must be

treated as hazardous waste.

Segregation: Collect all waste in a dedicated, properly labeled, and sealed hazardous waste

container. Do not mix with other waste streams unless compatibility has been confirmed.

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "4,4'-Dibenzoylquinone Dioxime".

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) department. Do not pour waste down the drain.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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